Cas no 1060794-89-9 (Ethyl 5-(trifluoromethyl)nicotinate)

Ethyl 5-(trifluoromethyl)nicotinate structure
1060794-89-9 structure
Product Name:Ethyl 5-(trifluoromethyl)nicotinate
CAS No:1060794-89-9
MF:C9H8F3NO2
MW:219.160532951355
CID:1027704
PubChem ID:46311442
Update Time:2025-04-20

Ethyl 5-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-(trifluoromethyl)nicotinate
    • Ethyl 5-(trifluoromethyl)nicotite
    • ethyl 5-(trifluoromethyl)pyridine-3-carboxylate
    • 5-(Trifluoromethyl)nicotinic acid ethyl ester
    • Ethyl 3-(trifluoromethyl)-5-pyridinecarboxylate
    • 3-Pyridinecarboxylic acid, 5-(trifluoroMethyl)-, ethyl ester
    • DB-096077
    • AKOS015966377
    • DTXSID50673283
    • 1060794-89-9
    • MDL: MFCD11100702
    • Inchi: 1S/C9H8F3NO2/c1-2-15-8(14)6-3-7(5-13-4-6)9(10,11)12/h3-5H,2H2,1H3
    • InChI Key: TTXCJFXCMQNOMR-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC=C(C(=O)OCC)C=1)(F)F

Computed Properties

  • Exact Mass: 219.05071298g/mol
  • Monoisotopic Mass: 219.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 39.2Ų

Ethyl 5-(trifluoromethyl)nicotinate Pricemore >>

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